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Compound of Interest

Compound Name:
N-(2-furylmethyl)piperidine-4-

carboxamide

CAS No.: 429633-39-6

Cat. No.: B1333961

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7]
N-(2-furylmethyl)piperidine-4-carboxamide represents a specific class of heterocyclic

building blocks often utilized in Fragment-Based Drug Discovery (FBDD) and the synthesis of

GPCR ligands. Its structure combines a basic secondary amine (piperidine) with an acid-

sensitive aromatic moiety (furan) via a carboxamide linker.

This unique structural combination presents a "Dual-Personality" analytical challenge:

The Basic Challenge: The piperidine nitrogen (

) is protonated at standard acidic HPLC pH, leading to severe peak tailing due to secondary
silanol interactions.

The Stability Challenge: The furan ring is electron-rich and susceptible to hydrolytic ring-

opening or polymerization in strongly acidic environments (e.g., high concentrations of TFA),

creating phantom impurity peaks.
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This guide provides a definitive, stability-indicating protocol for the characterization of this

molecule, prioritizing a High-pH Reversed-Phase strategy to ensure both peak symmetry and

structural integrity.

Physicochemical Profile
Property Value (Approx.) Analytical Implication

Molecular Formula
Monoisotopic Mass: ~208.12

Da

(Piperidine NH) 10.8
Highly basic; positively

charged at pH < 9.

(Amide) Neutral
Stable linkage under standard

conditions.

LogP 0.5 - 0.9
Moderately polar; elutes early

on C18.

UV Max (

)
215-220 nm

Furan absorption is weak;

requires low-UV detection.

Solubility DMSO, MeOH, Dilute Acid
Avoid non-polar solvents for

stock prep.

Analytical Workflow Logic
The following decision tree illustrates the logic for selecting the appropriate characterization

path, ensuring the labile furan ring is not compromised during analysis.

Crude Sample
N-(2-furylmethyl)piperidine-4-carboxamide

Solubility Check
(MeOH/DMSO) Select HPLC Method

Method A: High pH (pH 10)
(Recommended)Purity/Stability Focus

Method B: Low pH (CSH)
(Rapid Screening)

High Throughput
UPLC-MS/UV Analysis Structural Validation

(1H NMR)
If Purity > 95% Final Purity Report
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Click to download full resolution via product page

Caption: Analytical decision matrix prioritizing High-pH chromatography to suppress piperidine

ionization and prevent furan degradation.

Protocol A: High-pH HPLC-MS (The "Gold
Standard")
This method is the primary recommendation. By operating at pH 10, the piperidine amine is

deprotonated (neutral), eliminating silanol interactions and resulting in sharp, symmetrical

peaks without the need for ion-pairing agents that suppress MS sensitivity.

Chromatographic Conditions[4][8][9][10][11][12][13]
Instrument: UPLC or HPLC system with DAD and SQ/Q-ToF MS.

Column:Waters XBridge BEH C18 (or Agilent Poroshell HPH-C18).

Why: These columns utilize hybrid silica particles resistant to dissolution at high pH (up to

pH 12). Do not use standard silica columns.

Dimensions: 2.1 x 50 mm, 2.5 µm (UPLC) or 4.6 x 150 mm, 3.5 µm (HPLC).

Mobile Phase A: 10 mM Ammonium Bicarbonate (

) in Water, adjusted to pH 10.0 with Ammonium Hydroxide.

Mobile Phase B: Acetonitrile (LC-MS Grade).

Flow Rate: 0.6 mL/min (UPLC).

Column Temp: 40°C.

Detection:

UV: 220 nm (Primary), 254 nm (Secondary).

MS: ESI Positive Mode (Scan 100-600 m/z).
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Gradient Table
Time (min) % Mobile Phase B Curve

0.00 5 Initial

1.00 5 Isocratic Hold

8.00 95 Linear Ramp

9.00 95 Wash

9.10 5 Re-equilibration

12.00 5 End

System Suitability (Acceptance Criteria)
Tailing Factor (

): < 1.3 (Critical for piperidine).

Retention Time Precision: %RSD < 1.0% (n=5).

Blank Injection: No interference at retention time of analyte.

Protocol B: Structural Confirmation via NMR
Due to the rotational freedom of the amide bond and the piperidine ring chair conformation,

NMR signals must be carefully assigned.

Sample Preparation[4][10]
Solvent: DMSO-

is preferred over

.

Reason: DMSO stabilizes the amide proton for better visibility (triplet splitting) and ensures

full solubility of the salt forms if present.
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Concentration: 5–10 mg in 600 µL.

Key Diagnostic Signals (1H NMR, 400 MHz, DMSO- )

Moiety
Shift (

ppm)
Multiplicity Integration Assignment

Amide NH 8.2 - 8.5 Triplet (t) 1H coupling

Furan 7.55 Doublet (d) 1H C5-H (Furan)

Furan 6.35 - 6.40 Multiplet (m) 2H
C3-H, C4-H

(Furan)

Linker 4.25 Doublet (d) 2H -Furan

Piperidine 2.9 - 3.0 Multiplet 2H C2/C6 Equatorial

Piperidine 2.4 - 2.5 Multiplet 2H C2/C6 Axial

Piperidine 2.2 - 2.3 Multiplet 1H C4-H (Methine)

Piperidine 1.4 - 1.6 Multiplet 4H C3/C5 Protons

Note: If the piperidine nitrogen is protonated (salt form), the signals at 2.9-3.0 ppm will shift

downfield to ~3.3 ppm and broaden.

Impurity Profiling & Stability
Furan Ring Degradation Pathway
In the presence of strong acids (e.g., 1% TFA) or oxidative stress, the furan ring can undergo

ring-opening to form dicarbonyl species (e.g., 2-ene-1,4-diones).

Parent Molecule
(Intact Furan)

Acidic Hydrolysis
(+ H2O / H+)

Ring-Opened
Dicarbonyl Impurity

Fast Polymerization
(Brown Oil)

Slow
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Caption: Degradation pathway of furan moieties in acidic media.

Mass Spectrometry Fragmentation (ESI+)
When analyzing MS/MS data, look for these characteristic fragments to confirm identity:

[M+H]+: ~209.13 m/z.

Fragment A (Loss of Furan-methyl): Cleavage of the amide N-C bond.

Fragment B (Piperidine-4-carbonyl): Characteristic ion at m/z ~112.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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